5-Bromo-6-cyclopropylmethoxy-2-methyl-nicotinic acid

• Molecular Formula: C11H12BrNO3
• Molecular Weight: 286.12 g/mol
• IUPAC Name: 5-bromo-6-(cyclopropylmethoxy)-2-methylpyridine-3-carboxylic acid
• InChI: InChI=1S/C11H12BrNO3/c1-6-8(11(14)15)4-9(12)10(13-6)16-5-7-2-3-7/h4,7H,2-3,5H2,1H3,(H,14,15)
• InChI Key: FVBVKLAZOJODRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1C(=O)O)Br)OCC2CC2

Description

5-Bromo-6-cyclopropylmethoxy-2-methyl-nicotinic acid is a useful research compound. Its molecular formula is C11H12BrNO3 and its molecular weight is 286.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydroxide solution (1 N, 3.6 mL) was added to a solution of 5-bromo-6-cyclopropylmethoxy-2-methyl-nicotinic acid ethyl ester (0.58 g, 1.8 mmol) in THF (5.3 mL). The mixture was heated for 5 h to 70° C., cooled and neutralized with hydrochloric acid (1 N, 1.8 mL). After addition of citric acid the product precipitated and was purified by chromatography on silica gel with a dichloromethane:methanol gradient to yield the title compound as colorless solid, MS (ISP) 284.1 (M−H)+.